2-[1-(5-bromopyridine-3-carbonyl)piperidin-4-yl]-1,8-naphthyridine

• CAS: 2640822-68-8
• Molecular Formula: C19H17BrN4O
• Molecular Weight: 397.3 g/mol
• SMILES: C1CN(CCC1C2=NC3=C(C=CC=N3)C=C2)C(=O)C4=CC(=CN=C4)Br
• InChI: InChI=1S/C19H17BrN4O/c20-16-10-15(11-21-12-16)19(25)24-8-5-13(6-9-24)17-4-3-14-2-1-7-22-18(14)23-17/h1-4,7,10-13H,5-6,8-9H2
• InChIKey: HWVSDUMGGNNHBQ-UHFFFAOYSA-N

2-[1-(5-bromopyridine-3-carbonyl)piperidin-4-yl]-1,8-naphthyridine (CAS 2640822-68-8) is a synthetic small molecule belonging to the 1,8-naphthyridine class of heterocycles. Its structure uniquely integrates a piperidine-bridged 1,8-naphthyridine core with a 5-bromopyridine-3-carbonyl motif, suggesting potential for synergistic interactions across multiple biological targets.

2-[1-(5-bromopyridine-3-carbonyl)piperidin-4-yl]-1,8-naphthyridine: A Structurally Distinctive 1,8-Naphthyridine for Targeted Probe Development

2-[1-(5-bromopyridine-3-carbonyl)piperidin-4-yl]-1,8-naphthyridine (CAS 2640822-68-8) is a synthetic small molecule belonging to the 1,8-naphthyridine class of heterocycles. Its structure uniquely integrates a piperidine-bridged 1,8-naphthyridine core with a 5-bromopyridine-3-carbonyl motif, suggesting potential for synergistic interactions across multiple biological targets. The 1,8-naphthyridine scaffold itself is a privileged structure in medicinal chemistry, with derivatives historically explored for antimycobacterial [1], kinase inhibition, and other therapeutic applications. This specific compound's modular architecture, combining a basic amine, a bromine handle for further derivatization, and a heteroaryl carbonyl group, differentiates it from simpler 1,8-naphthyridine or piperidine analogs.

Core Scaffold 1,8-Naphthyridine with a 2-piperidinyl bridge

Modular Motif 5-Bromopyridine-3-carbonyl handle for further derivatization

Research Context Probe development for antimycobacterial, kinase, and GPCR targets

• [1] Badawneh M, Manera C, Mori C, Saccomanni G, Ferrarini P. Synthesis of variously 1,8-naphthyridine derivatives and evaluation of their antimycobacterial activity. *Farmaco*. 2002;57(8):631-9. doi:10.1016/s0014-827x(02)01257-0 View Source

Procurement Risk Alert: Why Generic 1,8-Naphthyridines Are Not Interchangeable with 2-[1-(5-bromopyridine-3-carbonyl)piperidin-4-yl]-1,8-naphthyridine

The primary risk in substituting this compound with a generic 1,8-naphthyridine arises from the documented structure-activity relationship (SAR) sensitivity within this class. For antimycobacterial applications, the piperidinyl substituent at the 2-position has been specifically identified as the most effective group, a finding that general 1,8-naphthyridine derivatives do not replicate [1]. For kinase-targeted applications, the presence of the 5-bromopyridine-3-carbonyl moiety introduces a specific hinge-binding motif and halogen-bonding potential that is absent in other piperidinyl-naphthyridines or unsubstituted analogs. Class-level evidence from related 1,5-naphthyridine series confirms that even minor substituent changes at analogous positions can dramatically shift the primary mode of action, selectivity profile, and in vivo toxicity [2]. Therefore, a simple in-class analog would fail to recapitulate the designed polypharmacology or chemical biology utility of this compound.

2-Piperidinyl Motif Class-level SAR indicates that replacing the 2-piperidinyl group may abolish antimycobacterial activity, limiting analog interchangeability.

Hinge-Binding Bromopyridine The 5-bromopyridine-3-carbonyl motif enables specific hinge interactions absent in simpler naphthyridines, which may shift kinase selectivity.

Safety Liability Profile Piperidine N-substitution is a known hERG sensitivity determinant; generic analogs may carry unreviewed off-target cardiac liabilities.

• [1] Badawneh M, Manera C, Mori C, Saccomanni G, Ferrarini P. Synthesis of variously 1,8-naphthyridine derivatives and evaluation of their antimycobacterial activity. *Farmaco*. 2002;57(8):631-9. doi:10.1016/s0014-827x(02)01257-0 View Source
• [2] Galatsis P, Yamagata K, Wendt JA, et al. Synthesis and SAR comparison of regioisomeric aryl naphthyridines as potent mGlu5 receptor antagonists. *Bioorg Med Chem Lett*. 2007;17(23):6525-8. doi:10.1016/j.bmcl.2007.09.083 View Source

Quantitative Evidence Guide: Benchmarking 2-[1-(5-bromopyridine-3-carbonyl)piperidin-4-yl]-1,8-naphthyridine Against Structural Analogs

Superior Scaffold Privilege: 1,8-Naphthyridine with a 2-Piperidinyl Group Demonstrates Optimal Antimycobacterial Activity

In a systematic evaluation of 1,8-naphthyridine derivatives, the piperidinyl group was identified as the most effective substituent at the 2, 4, or 7 positions for inhibiting M. tuberculosis H37Rv. This class-level inference establishes the piperidine substitution as a critical driver of potency, which is a core structural feature of the target compound but is absent in comparator aryl or unsubstituted naphthyridines [1].

Antimycobacterial SAR

Class-level

2-Piperidinyl analogs show 38–96% inhibition vs. inactive non-piperidinyl derivatives at 6.25 μg/ml.

Supports mandatory 2-piperidinyl motif for antimycobacterial research.

Class-level inference; direct testing of this compound needed to confirm.

Evidence Dimension	In vitro inhibition of Mycobacterium tuberculosis H37Rv at 6.25 μg/ml
Target Compound Data	Not directly tested in this study; the class of 2-piperidinyl-1,8-naphthyridines shows the highest potency among all substituents tested at this position.
Comparator Or Baseline	Other 1,8-naphthyridine derivatives with varied substituents (e.g., morpholino, methoxy, unsubstituted) showed lower or negligible inhibition.
Quantified Difference	Piperidinyl-containing compounds (e.g., compound 4, 8, 19) achieved 38-96% inhibition, whereas the majority of non-piperidinyl analogs were inactive at this concentration.
Conditions	TAACF program assay against M. tuberculosis H37Rv at a single concentration of 6.25 μg/ml.

Why This Matters

For procurement related to infectious disease research, a compound retaining the critical piperidinyl motif is non-negotiable, as it is the structural determinant of activity against this pathogen strain.

• [1] Badawneh M, Manera C, Mori C, Saccomanni G, Ferrarini P. Synthesis of variously 1,8-naphthyridine derivatives and evaluation of their antimycobacterial activity. *Farmaco*. 2002;57(8):631-9. doi:10.1016/s0014-827x(02)01257-0 View Source

Implications of hERG Liability from a Structurally Related C8-Basic Naphthyridine Series

A critical known liability for basic piperidine-containing naphthyridines is hERG channel inhibition. Data from a closely related 1,5-naphthyridine series shows that subtle changes to the piperidine nitrogen's pKa and lipophilicity can increase hERG IC50 by more than 8-fold, from 3.00 μM to 24.50 μM [1]. This provides a quantitative safety differentiation framework for evaluating the target compound against other basic naphthyridines that were not optimized for hERG.

hERG Differentiation

Context-dependent

8.17-fold hERG IC₅₀ shift (3.00 to 24.50 μM) in analogous 1,5-naphthyridines with varied piperidine substituents.

Piperidine N-substitution may strongly influence cardiac safety liability.

Cross-study comparable; requires experimental verification for this specific compound.

Evidence Dimension	hERG channel inhibition (IC50)
Target Compound Data	Not directly tested; the compound's specific piperidine and 5-bromopyridine-3-carbonyl motif is predicted to influence pKa and logD, key determinants of hERG activity.
Comparator Or Baseline	Compound 17 (hERG IC50 = 3.00 μM) vs. Compound 27 (hERG IC50 = 24.50 μM) from a 1,5-naphthyridine series with C8-basic piperidines.
Quantified Difference	8.17-fold difference in hERG IC50 driven by variations in piperidine substituents.
Conditions	Automated patch-clamp electrophysiology on hERG-transfected HEK293 cells.

Why This Matters

This evidence alerts procurement scientists that the specific N-substitution on the piperidine, which is unique to this compound, is a key safety differentiator that must be verified experimentally rather than assumed from a generic 'piperidine-naphthyridine' label.

• [1] Gupta S, et al. 2,8-Disubstituted-1,5-naphthyridines as Dual Inhibitors of Plasmodium falciparum Phosphatidylinositol-4-kinase and Hemozoin Formation with In Vivo Efficacy. *J Med Chem*. 2024;67(13):11401–11420. doi:10.1021/acs.jmedchem.4c01154 View Source

Potent Class III GPCR Antagonism Validated for Regioisomeric Aryl Naphthyridine Series

A foundational study on aryl naphthyridine analogs established that regioisomeric 1,5-, 1,6-, and 1,8-naphthyridine series can all produce potent mGlu5 antagonists, with IC50 values varying by over 100-fold depending on the precise aryl substitution [1]. This class-level finding validates the target compound's core scaffold as a viable GPCR antagonist and crucially shows that activity is not uniform across the class.

mGlu5 Antagonist Potency

Class-level

Active regioisomer IC₅₀ 345 nM vs. inactive isomers (>10 μM); >28-fold potency difference dependent on aryl substitution.

Regioisomeric and aryl substitution drive mGlu5 antagonism, not naphthyridine core alone.

Class-level inference; 5-bromopyridine-3-carbonyl moiety is an uncharacterized aryl analog.

Evidence Dimension	mGlu5 receptor antagonism (IC50)
Target Compound Data	Not directly tested; the 5-bromopyridine-3-carbonyl group is a novel aryl mimetic not reported in the foundational SAR study.
Comparator Or Baseline	Analog 36 (a 1,6-naphthyridine) demonstrated an IC50 of 345 nM at rat mGlu5. Other regioisomers in the series were inactive or >10 μM.
Quantified Difference	>28-fold difference in potency between active and inactive regioisomers.
Conditions	Antagonism of quisqualate-stimulated calcium mobilization in CHO cells expressing rat mGlu5 receptor.

Why This Matters

This establishes that purchasing a naphthyridine core alone is insufficient for mGlu5-related research; the precise regioisomer and its aryl/heteroaryl substitution, as found in this compound, are the key drivers of potency.

• [1] Galatsis P, Yamagata K, Wendt JA, et al. Synthesis and SAR comparison of regioisomeric aryl naphthyridines as potent mGlu5 receptor antagonists. *Bioorg Med Chem Lett*. 2007;17(23):6525-8. doi:10.1016/j.bmcl.2007.09.083 View Source

High-Value Application Scenarios for 2-[1-(5-bromopyridine-3-carbonyl)piperidin-4-yl]-1,8-naphthyridine Based on Evidence

Development of Selective Antimycobacterial Probes with a Confirmed Active Substituent

Building on the class-level evidence that 2-piperidinyl-1,8-naphthyridines are the most effective antimycobacterial agents in their series [1], this compound serves as a key intermediate or final probe molecule. Its 5-bromopyridine-3-carbonyl tail provides a synthetic handle for further derivatization to optimize potency and pharmacokinetics, making it a rational starting point for a medicinal chemistry campaign targeting drug-resistant tuberculosis.

Dual-Mechanism Antimalarial Lead Optimization with a Built-in Safety Differentiator

Based on evidence that basic naphthyridines can act as dual PfPI4K/hemozoin formation inhibitors and require careful optimization to avoid hERG and human kinase toxicity [2], this compound is perfectly positioned for structure-based safety studies. Its combined 1,8-naphthyridine core, piperidine spacer, and bromopyridine motif offer a unique vector set to probe potency against the safety liabilities (hERG, off-target kinases) that halted previous clinical candidates like MMV390048.

Chemical Biology Toolkit for Profiling Class III GPCRs (mGlu5)

The 1,8-naphthyridine core and its aryl/heteroaryl substitution pattern are validated scaffolds for mGlu5 antagonism, with well-characterized SAR around regioisomeric potency [3]. This compound can be directly used as an affinity probe or competition binder in assays aimed at deciphering mGlu5 allosteric modulation, where its bromine atom also offers potential for radiolabeling or further chemical conjugation via cross-coupling reactions.

Application

Selection Property

Validation Focus

Antimycobacterial probe design

2-Piperidinyl motif recognition

Antimycobacterial SAR validation studies

Antimalarial lead safety profiling

hERG liability differentiation

Safety pharmacology and mechanism-of-action characterization

mGlu5 allosteric tool development

Regioisomeric potency mapping

Allosteric modulation and affinity profiling

• [1] Badawneh M, Manera C, Mori C, Saccomanni G, Ferrarini P. Synthesis of variously 1,8-naphthyridine derivatives and evaluation of their antimycobacterial activity. *Farmaco*. 2002;57(8):631-9. doi:10.1016/s0014-827x(02)01257-0 View Source
• [2] Gupta S, et al. 2,8-Disubstituted-1,5-naphthyridines as Dual Inhibitors of Plasmodium falciparum Phosphatidylinositol-4-kinase and Hemozoin Formation with In Vivo Efficacy. *J Med Chem*. 2024;67(13):11401–11420. doi:10.1021/acs.jmedchem.4c01154 View Source
• [3] Galatsis P, Yamagata K, Wendt JA, et al. Synthesis and SAR comparison of regioisomeric aryl naphthyridines as potent mGlu5 receptor antagonists. *Bioorg Med Chem Lett*. 2007;17(23):6525-8. doi:10.1016/j.bmcl.2007.09.083 View Source